Cas no 6628-76-8 (3-chloro-4-hydrazinylbenzenesulfonic Acid)

• Product Name: 3-chloro-4-hydrazinylbenzenesulfonic Acid
• CAS No: 6628-76-8
• MF: C₆H₇ClN₂O₃S
• MW: 222.649379014969
• CID: 516828
• Update Time: 2026-04-29

3-chloro-4-hydrazinylbenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-chloro-4-hydrazinyl-
• 3-chloro-4-hydrazinobenzenesulphonic acid
• 3-chloro-4-hydrazinylbenzenesulfonic acid
• 3-chloro-4-hydrazinobenzenesulfonic acid
• AC1L30NL
• AC1Q3M6E
• CTK5C4035
• MolPort-001-793-826
• NSC59704
• STK379058
• 3-chloro-4-hydrazinylbenzenesulfonic Acid

• Inchi： InChI=1S/C6H7ClN2O3S/c7-5-3-4(13(10,11)12)1-2-6(5)9-8/h1-3,9H,8H2,(H,10,11,12)
• InChI Key： SVSGKVLJUJOBNO-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1S(=O)(=O)O)Cl)NN

Computed Properties

• Exact Mass: 221.98671
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 92.42
• LogP: 2.72640